Cas no 1809947-04-3 (2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide)

• Product Name: 2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide
• CAS No: 1809947-04-3
• MF: C₁₈H₁₉ClN₆O₂S
• MW: 418.900460481644
• MDL: MFCD31619341
• CID: 4618437
• Update Time: 2023-08-09

2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide
• SY224135

• MDL： MFCD31619341
• Inchi： 1S/C18H19ClN6O2S/c1-21-28(26,27)16-5-3-2-4-15(16)24-17-14(19)11-22-18(25-17)23-13-8-6-12(10-20)7-9-13/h2-9,11,21H,10,20H2,1H3,(H2,22,23,24,25)
• InChI Key： BSNXRDSXROGABY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1NC1C=CC=CC=1S(NC)(=O)=O)NC1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 581
• Topological Polar Surface Area: 130